4-fluoro-N-{4-[(phenylsulfanyl)methyl]phenyl}benzenesulfonamide
Overview
Description
“4-fluoro-N-{4-[(phenylsulfanyl)methyl]phenyl}benzenesulfonamide” is a chemical compound with the linear formula C19H15F2NO2S2 . It has a molecular weight of 391.462 . This compound is provided by Sigma-Aldrich to early discovery researchers as part of a collection of rare and unique chemicals .
Physical and Chemical Properties Analysis
The physical and chemical properties of “this compound” are not well-documented. The compound has a molecular weight of 391.462 .Scientific Research Applications
Medicinal Chemistry Applications
4-Fluoro-N-{4-[(phenylsulfanyl)methyl]phenyl}benzenesulfonamide and its derivatives have been extensively studied for their medicinal properties, particularly as enzyme inhibitors. For instance, derivatives of benzenesulfonamide have been synthesized and evaluated for their ability to inhibit cyclooxygenase-2 (COX-2) enzymes, which play a significant role in inflammatory processes. The introduction of a fluorine atom in these compounds has been found to notably increase COX-1/COX-2 selectivity, leading to the identification of potent, selective, and orally active COX-2 inhibitors like JTE-522, which are under clinical trials for treating conditions such as rheumatoid arthritis and acute pain (Hashimoto et al., 2002).
Enzyme Inhibition
Compounds containing the this compound moiety have shown significant inhibitory effects on various enzymes beyond COX-2. For example, novel sulfonamides incorporating triazene moieties have demonstrated potent inhibitory properties against carbonic anhydrase I and II, which are enzymes involved in many physiological processes. These inhibitors have shown promise due to their high affinity and selectivity, making them potential candidates for therapeutic applications in conditions where the activity of these enzymes is dysregulated (Bilginer et al., 2019).
Crystallography and Structural Analysis
The crystal structures of compounds related to this compound have been investigated to understand their molecular conformation and interactions. Studies have revealed how different substituents on the phenyl rings influence the crystal packing, hydrogen bonding, and overall molecular architecture. These insights are crucial for designing compounds with desired physical and chemical properties for various applications, including drug development and materials science (Rodrigues et al., 2015).
Safety and Hazards
Properties
IUPAC Name |
4-fluoro-N-[4-(phenylsulfanylmethyl)phenyl]benzenesulfonamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H16FNO2S2/c20-16-8-12-19(13-9-16)25(22,23)21-17-10-6-15(7-11-17)14-24-18-4-2-1-3-5-18/h1-13,21H,14H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RIAGMRDTSPLICZ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)SCC2=CC=C(C=C2)NS(=O)(=O)C3=CC=C(C=C3)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H16FNO2S2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
373.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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